Cas no 924043-38-9 (4-(2-amino-1,3-thiazol-4-yl)-N,N-diethylbenzene-1-sulfonamide)

• Product Name: 4-(2-amino-1,3-thiazol-4-yl)-N,N-diethylbenzene-1-sulfonamide
• CAS No: 924043-38-9
• MF: C₁₃H₁₇N₃O₂S₂
• MW: 311.422980070114
• CID: 3154214
• PubChem ID: 9344163
• Update Time: 2025-05-26

4-(2-amino-1,3-thiazol-4-yl)-N,N-diethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-1,3-thiazol-4-yl)-N,N-diethylbenzene-1-sulfonamide
• EN300-59501
• G27006
• NCGC00338093-01
• ZLB04338
• AKOS034507609
• 924043-38-9
• CS-0252233
• AB01330376-02
• 4-(2-amino-1,3-thiazol-4-yl)-N,N-diethylbenzenesulfonamide
• CCG-301770
• Z64780232
• C13H17N3O2S2

• Inchi： 1S/C13H17N3O2S2/c1-3-16(4-2)20(17,18)11-7-5-10(6-8-11)12-9-19-13(14)15-12/h5-9H,3-4H2,1-2H3,(H2,14,15)
• InChI Key： MQVNBYUQZBKGPS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2=CSC(N)=N2)=CC=1)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 311.07621914Da
• Monoisotopic Mass: 311.07621914Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(2-amino-1,3-thiazol-4-yl)-N,N-diethylbenzene-1-sulfonamide

Professional Introduction to 4-(2-amino-1,3-thiazol-4-yl)-N,N-diethylbenzene-1-sulfonamide (CAS No. 924043-38-9)

4-(2-amino-1,3-thiazol-4-yl)-N,N-diethylbenzene-1-sulfonamide is a specialized chemical compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 924043-38-9, has garnered attention due to its unique structural properties and potential therapeutic benefits. The molecular structure incorporates a benzenesulfonamide moiety linked to a thiazole ring, which is a common feature in many bioactive molecules. This combination of functional groups makes it a promising candidate for further investigation in drug discovery.

The< strong>benzenesulfonamide moiety is known for its ability to interact with biological targets, making it a valuable component in the design of novel drugs. Specifically, the sulfonamide group can act as a hydrogen bond acceptor, enhancing the compound's binding affinity to biological receptors. In contrast, the< strong>thiazole ring is a heterocyclic compound that is widely present in natural products and pharmaceuticals. Its presence in 4-(2-amino-1,3-thiazol-4-yl)-N,N-diethylbenzene-1-sulfonamide contributes to its potential biological activity by influencing the compound's electronic properties and solubility.

The< strong>N,N-diethyl substituents on the benzenesulfonamide group further modify the compound's pharmacokinetic properties. These ethyl groups can increase the lipophilicity of the molecule, potentially improving its absorption and distribution within the body. Additionally, the< strong>2-amino group on the thiazole ring provides another site for interaction with biological targets, offering multiple opportunities for drug design and optimization.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds containing thiazole scaffolds. Thiazole derivatives have shown promise in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer activities. The structural features of 4-(2-amino-1,3-thiazol-4-yl)-N,N-diethylbenzene-1-sulfonamide, particularly the presence of both sulfonamide and thiazole moieties, make it an intriguing candidate for further investigation in these areas.

One of the most exciting aspects of this compound is its potential application in oncology research. Current studies have demonstrated that sulfonamide derivatives can modulate key signaling pathways involved in cancer cell proliferation and survival. The< strong>thiazole ring, with its ability to interfere with enzyme function, may also contribute to its anticancer properties by inhibiting critical metabolic pathways in tumor cells. Furthermore, the< strong>N,N-diethyl groups could enhance the compound's stability and bioavailability, making it more effective in clinical settings.

Epidemiological and preclinical studies have begun to uncover the mechanisms by which thiazole derivatives exert their therapeutic effects. For instance, some research suggests that these compounds can inhibit tyrosine kinases, which are overexpressed in many cancer types. Additionally, they may disrupt microtubule formation, leading to apoptosis or cell cycle arrest. The< strong>2-amino group on the thiazole ring is particularly noteworthy as it may serve as a binding site for these kinases or other relevant targets.

The< strong>benzenesulfonamide moiety also plays a crucial role in determining the pharmacological profile of this compound. Sulfonamides are known for their broad spectrum of biological activities, including antibacterial and antiviral effects. By incorporating this group into 4-(2-amino-1,3-thiazol-4-yl)-N,N-diethylbenzene-1-sulfonamide, researchers aim to leverage these properties while exploring new therapeutic applications.

In conclusion, 4-(2-amino-1,3-thiazol-4-yl)-N,N-diethylbenzene-1-sulfonamide(CAS No. 924043-38-9) represents a promising candidate for further pharmaceutical development. Its unique structural features combine sulfonamide and thiazole moieties with< strong>N,N-diethyl substituents, offering multiple opportunities for interaction with biological targets. Current research suggests that this compound may have significant applications in oncology and other therapeutic areas. As our understanding of drug design continues to evolve, compounds like this one will undoubtedly play a crucial role in developing novel treatments for various diseases.